Cas no 1409425-37-1 (1-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1409425-37-1
• MF: C₁₈H₂₁N
• MW: 251.36604475975
• MDL: MFCD19412237
• CID: 5244538
• PubChem ID: 64036177
• Update Time: 2025-10-31

1-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-1-(3-phenylpropyl)-
• 1-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD19412237
• Inchi： 1S/C18H21N/c1-2-7-15(8-3-1)9-6-12-18-17-11-5-4-10-16(17)13-14-19-18/h1-5,7-8,10-11,18-19H,6,9,12-14H2
• InChI Key： ZIFKNYPBHUTZEG-UHFFFAOYSA-N
• SMILES： C1(CCCC2=CC=CC=C2)C2=C(C=CC=C2)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline

Exploring the Potential of 1-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1409425-37-1) in Modern Research

The compound 1-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1409425-37-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This tetrahydroisoquinoline derivative is part of a broader class of nitrogen-containing heterocycles, which are widely studied for their pharmacological and material science applications. Researchers are particularly interested in its molecular interactions and bioactivity profiles, making it a subject of ongoing investigations.

One of the key reasons for the growing interest in 1-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline is its structural similarity to naturally occurring alkaloids. These compounds often exhibit neuroprotective and anti-inflammatory properties, which align with current trends in drug discovery. For instance, the rise in neurodegenerative diseases has spurred demand for novel compounds that can modulate neuronal pathways. The phenylpropyl side chain in this molecule may enhance its ability to cross the blood-brain barrier, a critical factor in central nervous system (CNS) drug development.

In addition to its pharmacological potential, CAS No. 1409425-37-1 is also being explored in organic synthesis and catalysis. Its rigid tetracyclic framework serves as a versatile scaffold for constructing more complex molecules. Recent studies have highlighted its utility in asymmetric synthesis, where it acts as a chiral auxiliary or ligand. This aligns with the broader industry shift toward sustainable chemistry and green synthesis, as researchers seek efficient ways to reduce waste and improve reaction yields.

The compound’s physicochemical properties, such as solubility and stability, are also under scrutiny. Understanding these characteristics is essential for optimizing its use in formulation science and drug delivery systems. For example, its lipophilicity, influenced by the phenylpropyl group, could make it suitable for lipid-based formulations, a hot topic in pharmaceutical research. Such formulations are increasingly popular for enhancing the bioavailability of poorly water-soluble drugs.

Another area of interest is the potential role of 1-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline in material science. Its aromatic and heterocyclic structure may contribute to the development of advanced organic semiconductors or photovoltaic materials. With the global push toward renewable energy, researchers are investigating how such compounds can improve the efficiency of organic solar cells or light-emitting diodes (LEDs).

From a synthetic chemistry perspective, the compound’s regioselective functionalization offers opportunities for creating diverse analogs. This is particularly relevant in medicinal chemistry, where slight modifications can significantly alter a molecule’s biological activity. The ability to fine-tune its structure makes it a valuable tool for structure-activity relationship (SAR) studies, a cornerstone of modern drug design.

In conclusion, 1-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1409425-37-1) represents a multifaceted compound with applications spanning pharmacology, organic synthesis, and material science. Its unique features and adaptability position it as a promising candidate for future innovations. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific discourse.